1-[(tert-butoxy)carbonyl]-3-methanesulfonylpyrrolidine-3-carboxylic acid

Specification

• CAS No.: 2694744-50-6
• Molecular Formula: C11H19NO6S
• Molecular Weight: 293.34 g/mol
• IUPAC Name: 1-[(2-methylpropan-2-yl)oxycarbonyl]-3-methylsulfonylpyrrolidine-3-carboxylic acid
• Standard InChI: InChI=1S/C11H19NO6S/c1-10(2,3)18-9(15)12-6-5-11(7-12,8(13)14)19(4,16)17/h5-7H2,1-4H3,(H,13,14)
• Standard InChI Key: ACVFZJZFDVWLKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)(C(=O)O)S(=O)(=O)C

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound features a pyrrolidine ring—a five-membered saturated heterocycle—substituted at the 1-position with a Boc group ($\text{(CH}_3\text{)}_3\text{C-O-CO-}$) and at the 3-position with both a methanesulfonyl ($\text{SO}_2\text{CH}_3$) and a carboxylic acid ($\text{COOH}$) group. The (2R,4S) configuration introduces chirality, which is critical for its interactions with enantioselective biological targets.

Table 1: Comparative Structural Features of Pyrrolidine Derivatives

Compound Name	Substituents (Position)	Molecular Formula	Molecular Weight (g/mol)
1-[(tert-Butoxy)carbonyl]-3-methanesulfonylpyrrolidine-3-carboxylic acid	Boc (1), $\text{SO}_2\text{CH}_3$, $\text{COOH}$ (3)	$\text{C}_{11}\text{H}_{19}\text{NO}_{6}\text{S}$	293.34
1-[(tert-Butoxy)carbonyl]-3-methylpyrrolidine-2-carboxylic acid	Boc (1), $\text{CH}_3$, $\text{COOH}$ (3)	$\text{C}_{12}\text{H}_{21}\text{NO}_4$	229.27
1-[(tert-Butoxy)carbonyl]-3-phenylpyrrolidine-3-carboxylic acid	Boc (1), $\text{C}_6\text{H}_5$, $\text{COOH}$ (3)	$\text{C}_{17}\text{H}_{23}\text{NO}_4$	305.37

Physicochemical Characteristics

The Boc group enhances solubility in organic solvents, while the methanesulfonyl moiety contributes to electrophilicity, enabling nucleophilic substitution reactions. The carboxylic acid group permits salt formation or esterification, broadening synthetic utility. Computational models predict a logP value of ~1.2, indicating moderate lipophilicity suitable for blood-brain barrier penetration.

Synthesis and Manufacturing

Synthetic Pathways

The synthesis typically involves multi-step organic transformations:

• Pyrrolidine Ring Formation: Cyclization of γ-aminobutyric acid derivatives under acidic conditions yields the pyrrolidine core.

• Boc Protection: Reaction with di-tert-butyl dicarbonate in tetrahydrofuran (THF) introduces the Boc group at the 1-position.

• Methanesulfonylation: Treatment with methanesulfonyl chloride in the presence of a base (e.g., triethylamine) installs the sulfonyl group at the 3-position.

• Oxidation: The 3-carboxylic acid is introduced via oxidation of a hydroxymethyl intermediate using Jones reagent.

Key Challenges: Steric hindrance from the Boc group necessitates precise temperature control (~0°C during methanesulfonylation) to avoid side reactions. Chromatographic purification is critical to achieving >95% purity.

Biological Activity and Mechanistic Insights

Pharmacological Applications

• Antiviral Agents: Pyrrolidine derivatives are explored for protease inhibition in viral replication.

• Anti-Inflammatory Therapeutics: Methanesulfonyl-containing compounds exhibit COX-2 selectivity, reducing prostaglandin synthesis.

Table 2: Hypothesized Biological Targets

Target Class	Example Enzyme	Potential Application
Metalloproteases	MMP-2, MMP-9	Cancer metastasis inhibition
Viral Proteases	SARS-CoV-2 M$^\text{pro}$	Antiviral therapy
Cyclooxygenases	COX-2	Inflammation management

Comparative Analysis with Structural Analogs

Substituent Effects on Bioactivity

• Methanesulfonyl vs. Methyl: The electron-withdrawing sulfonyl group enhances electrophilicity, improving binding to nucleophilic enzyme residues compared to the methyl group in.

• Phenyl vs. Methanesulfonyl: The phenyl group in increases lipophilicity but reduces solubility, limiting bioavailability compared to the sulfonyl variant.

Synthetic Accessibility

The methanesulfonyl derivative requires additional purification steps compared to methyl or phenyl analogs, increasing production costs.

Future Research Directions

• Pharmacokinetic Studies: Investigate absorption, distribution, metabolism, and excretion (ADME) profiles in vivo.

• Enantiomeric Resolution: Explore the biological activity of (2S,4R) and other stereoisomers.

• Structure-Activity Relationships (SAR): Modify the sulfonyl group to optimize target affinity and selectivity.